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Abstract
This technical guide provides a comprehensive overview of 2-(2-Bromo-5-
methoxyphenyl)ethanamine, a substituted phenethylamine of interest to researchers in

neuropharmacology and medicinal chemistry. Due to its structural similarity to psychoactive

compounds such as 4-bromo-2,5-dimethoxyphenethylamine (2C-B), this molecule represents a

valuable tool for investigating the structure-activity relationships of halogenated

phenethylamines. This document details the chemical structure, physicochemical properties,

proposed synthetic routes, and analytical characterization of 2-(2-Bromo-5-
methoxyphenyl)ethanamine. Furthermore, it offers insights into its potential pharmacological

profile, drawing comparisons with its better-studied isomers. Safety protocols for handling,

storage, and disposal are also extensively covered to ensure safe laboratory practices. This

guide is intended for researchers, scientists, and drug development professionals engaged in

the study of novel psychoactive substances and the development of new therapeutic agents.
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2-(2-Bromo-5-methoxyphenyl)ethanamine is a primary amine belonging to the

phenethylamine class of compounds. Its chemical structure is characterized by an ethylamine

chain attached to a phenyl ring, which is substituted with a bromine atom at the 2-position and

a methoxy group at the 5-position.

The precise placement of the bromine and methoxy groups on the phenyl ring is crucial in

determining the molecule's interaction with biological targets, particularly serotonin receptors.

While its isomer, 4-bromo-2,5-dimethoxyphenethylamine (2C-B), is a well-documented

psychedelic with known affinity for the 5-HT2A receptor, the pharmacological properties of 2-(2-
Bromo-5-methoxyphenyl)ethanamine are not as extensively studied, making it a compound

of significant research interest.[1][2]

Table 1: Chemical and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 17 Tech Support

https://www.benchchem.com/product/b2474013/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-bromo-5-methoxyphenyl-ethanamine
https://www.benchchem.com/product/b2474013/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-bromo-5-methoxyphenyl-ethanamine
https://www.benchchem.com/product/b2474013/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-bromo-5-methoxyphenyl-ethanamine
https://en.wikipedia.org/wiki/2C-B
https://pmc.ncbi.nlm.nih.gov/articles/PMC9970836/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2474013?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

IUPAC Name
2-(2-Bromo-5-

methoxyphenyl)ethanamine
N/A

Synonyms
2-Bromo-5-

methoxyphenethylamine
N/A

CAS Number 910381-02-1 [3]

Molecular Formula C₉H₁₂BrNO [3]

Molecular Weight 230.10 g/mol [3]

Appearance White Solid (predicted) [3]

Purity
Typically >96% for research-

grade material
[3]

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and chloroform. Solubility in

water is expected to be low for

the freebase, but would

increase for its salt form.

N/A

InChI

1S/C9H12BrNO/c1-12-8-2-3-

9(10)7(6-8)4-5-11/h2-3,6H,4-

5,11H2,1H3

[3]

InChIKey
DKOJHGDTHVOSEO-

UHFFFAOYSA-N
[3]

SMILES COC1=CC(CCN)=C(Br)C=C1 N/A

Synthesis and Purification
The synthesis of 2-(2-Bromo-5-methoxyphenyl)ethanamine can be approached through

several routes, with the most plausible starting from commercially available 2-bromo-5-

methoxyphenol or a related precursor. A common and effective strategy involves the
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conversion of a suitable precursor to the corresponding phenylacetonitrile, followed by

reduction of the nitrile group to the primary amine.

Proposed Synthetic Workflow
The following diagram illustrates a logical synthetic pathway for the preparation of 2-(2-Bromo-
5-methoxyphenyl)ethanamine.

Step 1: Synthesis of Precursor Step 2: Reduction

2-Bromo-5-methoxyphenol Intermediate Halide/Tosylat
Halogenation or Tosylation

2-(2-Bromo-5-methoxyphenyl)acetonitrile
Cyanation

2-(2-Bromo-5-methoxyphenyl)ethanamine
Nitrile Reduction (e.g., LiAlH4 or Borane)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2-(2-Bromo-5-methoxyphenyl)ethanamine.

Experimental Protocol: Reduction of 2-(2-Bromo-5-
methoxyphenyl)acetonitrile
This protocol describes the reduction of the nitrile precursor to the target amine using lithium

aluminum hydride (LiAlH₄), a powerful reducing agent.[4][5]

Materials:

2-(2-Bromo-5-methoxyphenyl)acetonitrile

Lithium aluminum hydride (LiAlH₄)

Anhydrous tetrahydrofuran (THF)

Deionized water

10% Sodium hydroxide (NaOH) solution

Anhydrous sodium sulfate (Na₂SO₄)
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Ethyl acetate or Dichloromethane (DCM) for extraction

Hydrochloric acid (HCl) in diethyl ether or isopropanol (for salt formation, optional)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer with hotplate

Dropping funnel

Nitrogen or Argon gas inlet

Ice bath

Separatory funnel

Rotary evaporator

Filtration apparatus (e.g., Büchner funnel with celite)

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, reflux condenser, and a nitrogen inlet, suspend lithium aluminum hydride (1.5

equivalents) in anhydrous THF (10 volumes relative to the nitrile).

Addition of Nitrile: Cool the suspension to 0°C in an ice bath. Dissolve 2-(2-Bromo-5-

methoxyphenyl)acetonitrile (1.0 equivalent) in anhydrous THF and add it dropwise to the

LiAlH₄ suspension via a dropping funnel.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to stir at room temperature for 4-6 hours. The progress of the reaction should be monitored

by Thin Layer Chromatography (TLC).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 17 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2474013?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quenching: Once the reaction is complete, cool the flask back to 0°C in an ice bath.

Cautiously and sequentially, add deionized water (1 volume relative to LiAlH₄), followed by

10% NaOH solution (1.5 volumes relative to LiAlH₄), and finally deionized water again (3

volumes relative to LiAlH₄). This will precipitate the aluminum salts.

Work-up: Filter the resulting suspension through a pad of celite, washing the filter cake with

ethyl acetate or DCM.

Extraction: Transfer the filtrate to a separatory funnel and separate the organic layer. Wash

the organic layer with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude

2-(2-Bromo-5-methoxyphenyl)ethanamine as an oil or solid.

Purification: The crude product can be purified by column chromatography on silica gel or by

vacuum distillation.

(Optional) Salt Formation: For improved stability and handling, the freebase can be

converted to its hydrochloride salt. Dissolve the purified amine in a minimal amount of a

suitable solvent (e.g., diethyl ether or isopropanol) and add a solution of HCl in the same

solvent dropwise until precipitation is complete. The resulting solid can be collected by

filtration, washed with cold solvent, and dried under vacuum.

Analytical Characterization
Thorough analytical characterization is essential to confirm the identity and purity of the

synthesized 2-(2-Bromo-5-methoxyphenyl)ethanamine. The following sections detail the

expected spectroscopic data for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The

predicted ¹H and ¹³C NMR chemical shifts for 2-(2-Bromo-5-methoxyphenyl)ethanamine are

presented below. These predictions are based on computational models and data from

structurally similar compounds.[6][7][8]
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Predicted ¹H NMR Spectrum (500 MHz, CDCl₃):

δ 7.20 (d, J = 8.5 Hz, 1H): Aromatic proton ortho to the bromine atom.

δ 6.80 (d, J = 2.5 Hz, 1H): Aromatic proton ortho to the methoxy group.

δ 6.65 (dd, J = 8.5, 2.5 Hz, 1H): Aromatic proton meta to both the bromine and methoxy

groups.

δ 3.80 (s, 3H): Methoxy protons.

δ 2.95 (t, J = 7.0 Hz, 2H): Methylene protons adjacent to the aromatic ring.

δ 2.80 (t, J = 7.0 Hz, 2H): Methylene protons adjacent to the amine group.

δ 1.50 (br s, 2H): Amine protons (signal may be broad and exchangeable with D₂O).

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃):

δ 159.0: Aromatic carbon attached to the methoxy group.

δ 138.0: Aromatic carbon ipso to the ethylamine group.

δ 133.0: Aromatic carbon attached to the bromine atom.

δ 117.0: Aromatic CH ortho to the methoxy group.

δ 115.0: Aromatic CH meta to both substituents.

δ 113.0: Aromatic CH ortho to the bromine atom.

δ 55.5: Methoxy carbon.

δ 42.0: Methylene carbon adjacent to the amine group.

δ 38.0: Methylene carbon adjacent to the aromatic ring.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound. For 2-(2-Bromo-5-methoxyphenyl)ethanamine, electron ionization (EI) would

likely lead to fragmentation through cleavage of the Cα-Cβ bond of the ethylamine side chain, a

characteristic fragmentation pathway for phenethylamines.[9][10][11][12]

Expected Mass Spectrum (EI):

m/z 229/231 [M]⁺: Molecular ion peak, showing the characteristic isotopic pattern for a

bromine-containing compound.

m/z 200/202: Fragment resulting from the loss of the ethylamine group (-CH₂NH₂).

m/z 30: Fragment corresponding to the CH₂NH₂⁺ ion.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 2-(2-Bromo-5-methoxyphenyl)ethanamine is expected to show characteristic

absorption bands for the amine, aromatic, and ether functional groups.[13][14][15]

Expected IR Absorption Bands (KBr Pellet or Thin Film):

3400-3300 cm⁻¹ (m, br): N-H stretching vibrations of the primary amine.

3100-3000 cm⁻¹ (w): Aromatic C-H stretching.

2950-2850 cm⁻¹ (m): Aliphatic C-H stretching of the ethyl and methoxy groups.

1600-1450 cm⁻¹ (s): Aromatic C=C stretching vibrations.

1250-1200 cm⁻¹ (s): Asymmetric C-O-C stretching of the methoxy group.

1050-1000 cm⁻¹ (s): Symmetric C-O-C stretching of the methoxy group.

850-750 cm⁻¹ (s): Aromatic C-H out-of-plane bending, indicative of the substitution pattern.

600-500 cm⁻¹ (m): C-Br stretching.
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Potential Pharmacological Profile and Structure-
Activity Relationships
Direct pharmacological data for 2-(2-Bromo-5-methoxyphenyl)ethanamine is not widely

available in the public domain. However, its potential activity can be inferred from the extensive

research on its structural isomers, particularly 4-bromo-2,5-dimethoxyphenethylamine (2C-B).

[1][16][17]

Phenethylamines of this class are known to interact with serotonin receptors, with the 5-HT₂

subfamily (5-HT₂ₐ, 5-HT₂ₙ, and 5-HT₂ₑ) being the primary targets for their psychoactive effects.

The position of substituents on the phenyl ring significantly influences receptor affinity and

functional activity.

Studies on halogenated phenethylamines suggest that the position of the halogen atom is a

critical determinant of 5-HT₂ₐ receptor agonism.[2][3][18][19][20] It is hypothesized that moving

the bromine atom from the 4-position (as in 2C-B) to the 2-position may alter the binding

orientation within the receptor pocket, potentially leading to a different pharmacological profile.

This could manifest as a change in receptor affinity, efficacy (full agonist, partial agonist, or

antagonist), or selectivity for different serotonin receptor subtypes.

The following diagram illustrates the potential interaction of substituted phenethylamines with

serotonin receptors, leading to downstream signaling cascades.
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Caption: Postulated signaling pathway of substituted phenethylamines via Gq-coupled

serotonin receptors.

Safety, Handling, and Disposal
As with all research chemicals, particularly those with potential psychoactive properties, strict

adherence to safety protocols is paramount. The following guidelines are based on general

safety procedures for phenethylamine derivatives.[21][22][23][24][25][26][27]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield must be worn at all times.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Body Protection: A lab coat should be worn. For larger quantities, a chemical-resistant apron

may be necessary.

Handling
All handling of 2-(2-Bromo-5-methoxyphenyl)ethanamine should be performed in a well-

ventilated chemical fume hood.

Avoid inhalation of dust or vapors.

Avoid contact with skin and eyes.

In case of accidental exposure, immediately flush the affected area with copious amounts of

water and seek medical attention.

Storage
Store in a tightly sealed, light-resistant container.

Keep in a cool, dry, and well-ventilated area.

For long-term storage, refrigeration or freezing is recommended to minimize degradation.

Store away from incompatible materials such as strong oxidizing agents.
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Disposal
Dispose of waste material in accordance with local, state, and federal regulations.

Do not dispose of down the drain or in regular trash.

Contaminated materials and empty containers should be treated as hazardous waste.

Conclusion
2-(2-Bromo-5-methoxyphenyl)ethanamine is a valuable research tool for scientists

investigating the neuropharmacological effects of substituted phenethylamines. This guide has

provided a comprehensive overview of its chemical properties, a plausible and detailed

synthetic route, and predicted analytical data to aid in its identification and characterization.

While its pharmacological profile remains to be fully elucidated, comparisons with its well-

studied isomers suggest it may possess interesting and potentially unique interactions with

serotonin receptors. As with any research chemical, a thorough understanding of its properties

and strict adherence to safety protocols are essential for its responsible use in a laboratory

setting. Further research into this compound is warranted to fully understand its

pharmacological and toxicological profile.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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